(E)-N-(naphthalen-1-yl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: N-naphthalen-1-yl-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H17F3N2O2/c20-19(21,22)17(25)10-12-24-11-4-9-16(24)18(26)23-15-8-3-6-13-5-1-2-7-14(13)15/h1-3,5-8,10,12,16H,4,9,11H2,(H,23,26)/b12-10+
• InChI Key: HIMCEPMQQGXSHH-ZRDIBKRKSA-N
• Canonical SMILES: C1CC(N(C1)C=CC(=O)C(F)(F)F)C(=O)NC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: C1CC(N(C1)/C=C/C(=O)C(F)(F)F)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H17F3N2O2
• Molecular Weight: 362.3 g/mol

Description

(E)-N-(naphthalen-1-yl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C19H17F3N2O2 and its molecular weight is 362.352. The purity is usually 95%.
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Scientific Research Applications

Ring Opening and Dibenzoxanthene Formation

One study explored the acid-catalyzed ring opening of related naphthalene-1-yl-pyrrolidine carboxamides, leading to the formation of new substituted dibenzoxanthenes. This process demonstrates the compound's utility in synthesizing complex molecular structures with potential applications in material science and organic synthesis (Gazizov et al., 2015).

Chemosensors for Transition Metal Ions

Another application involves the development of chemosensors for detecting transition metal ions. Naphthalene-1-yl-pyrrolidine derivatives have been utilized in the synthesis and characterization of ligands that exhibit remarkable selectivity towards Cu2+ ions, demonstrating the compound's relevance in environmental monitoring and analytical chemistry (Gosavi-Mirkute et al., 2017).

Coordination Polymers and Sensing Applications

Research into the construction of metal–organic frameworks using pyridine–acylamide and carboxylate ligands, including derivatives of naphthalene-1-yl-pyrrolidine, has led to the development of materials with unique properties such as thermostability and photoluminescence. These materials have potential applications in sensing volatile organic compounds and metal ions, highlighting the compound's contribution to the development of advanced sensing technologies (Zhang et al., 2014).

Luminescent Properties for Nitro Explosives and Fe(III) Ion Sensing

Furthermore, naphthalene-based diamides, closely related to the compound , have been synthesized to form coordination polymers that exhibit high luminescence. These properties are leveraged for the detection of nitro aromatics and Fe(III) ions, underscoring the compound's application in developing materials for security and environmental sensing (Das & Biradha, 2018).